4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride
Overview
Description
4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride (DOPC) is an organic compound with a molecular formula of C6H9ClN2O3 and a molecular weight of 186.58 g/mol. It is a white powder that is soluble in water. DOPC is a widely used reagent in organic synthesis and has a variety of applications in scientific research.
Scientific Research Applications
4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride has a variety of applications in scientific research, including fluorescence microscopy, cell culture studies, and enzyme assays. It is also used as a fluorescent probe in the study of lipid membranes and has been used in the study of the structure and function of membrane proteins. In addition, this compound has been used to study the interactions between proteins and other biomolecules.
Mechanism of Action
4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride acts as a fluorescent probe in the study of lipid membranes. It binds to the hydrophobic regions of the membrane and emits a fluorescent signal when excited by light. This signal can be used to examine the structure and function of the membrane. This compound can also be used to study the interactions between proteins and other biomolecules, as it binds to the hydrophobic regions of the proteins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with a variety of proteins, including ion channels, enzymes, and receptors. In addition, this compound has been shown to interact with cell membranes and to modulate the activity of membrane-bound enzymes. Furthermore, this compound has been shown to modulate the activity of intracellular signaling pathways.
Advantages and Limitations for Lab Experiments
4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride has several advantages for use in lab experiments. It is a relatively inexpensive reagent and is readily available. In addition, it is relatively stable and can be stored at room temperature. Furthermore, this compound is highly soluble in water, which makes it easy to use in aqueous solutions.
However, there are some limitations to using this compound in lab experiments. It is not very stable in organic solvents, so it may not be suitable for use in organic synthesis. In addition, this compound is not very soluble in organic solvents, so it may not be suitable for use in organic reactions. Furthermore, this compound can be toxic in high concentrations, so it should be handled with care.
Future Directions
There are a variety of potential future directions for the use of 4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride in scientific research. One potential direction is to develop new methods for the synthesis of this compound. Another potential direction is to further explore the biochemical and physiological effects of this compound. Additionally, this compound could be used to develop new fluorescent probes for the study of lipid membranes and membrane proteins. Finally, this compound could be used to develop new methods for the study of protein-protein interactions.
Synthesis Methods
4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride can be synthesized from the reaction of 4,6-Dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid and hydrochloric acid. The reaction takes place in an aqueous solution with a pH of 3-4. After the reaction is complete, the this compound is isolated by precipitation with a solvent such as ethanol.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2-carboxylic acid hydrochloride involves the condensation of 2,3-pentanedione with ethyl acetoacetate to form 4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2,3-dicarboxylic acid ethyl ester. This intermediate is then hydrolyzed to form the desired product, which is subsequently converted to the hydrochloride salt form.", "Starting Materials": [ "2,3-pentanedione", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "methanol", "water" ], "Reaction": [ "Step 1: Condensation of 2,3-pentanedione with ethyl acetoacetate in the presence of sodium hydroxide to form 4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2,3-dicarboxylic acid ethyl ester.", "Step 2: Hydrolysis of the ethyl ester using hydrochloric acid to form 4,6-dimethyl-5-oxo-4,5-dihydropyrazine-2,3-dicarboxylic acid.", "Step 3: Conversion of the carboxylic acid to the hydrochloride salt form using hydrochloric acid and methanol." ] } | |
| 2763777-60-0 | |
Molecular Formula |
C7H9ClN2O3 |
Molecular Weight |
204.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
